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Pemetrexed Disodium Heptahydrate Induces
Apoptosis via Mitochondrial Pathway in NSCLC
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Compound Focus: Pemetrexed disodium heptahydrate

CAS No.: 357166-29-1

Cat. No.: S548871

This document summarizes the mechanism and provides a detailed protocol for evaluating the effect of
Pemetrexed Disodium Heptahydrate (Pemetrexed) on mitochondrial membrane potential (A%Wm) in Non-
Small-Cell Lung Cancer (NSCLC) PC9 cells (carrying an EGFR exon 19 deletion). The data demonstrates

that Pemetrexed induces intrinsic apoptosis by disrupting mitochondrial function [1].

Quantitative Data Summary of Pemetrexed Effects on
PC9 Cells

The following table summarizes key quantitative findings from the study after a 72-hour treatment with

Pemetrexed:
Parameter Measured Observation/Outcome Experimental Method
Cell Viability Concentration-dependent reduction WST-1 Cell Proliferation Assay
[1]
Cell Cycle Arrest Significant induction of G1 phase Flow Cytometry [1]

arrest (dose-dependent)
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Parameter Measured

Apoptosis Induction

Reactive Oxygen Species

(ROS)

Mitochondrial Membrane
Potential (MMP/A¥Ym)

Bcl-2 Family Protein

Expression

Cytochrome c Release

Caspase Activation

PARP Cleavage

Observation/Outcome

Confirmed apoptosis

Significant increase in intracellular

ROS levels

Decrease in MMP

Decreased Bcl-2 (anti-apoptotic);

Increased Bax (pro-apoptotic)

Release from mitochondria into cytosol

Activation of caspase-9, caspase-3,

and caspase-8

Poly (ADP-ribose) polymerase
proteolysis

Experimental Method

Annexin V-FITC/PI staining &
TUNEL Assay [1]

Flow Cytometry with ROS
detection dye [1]

JC-10 Assay & Flow
Cytometry [1]

Western Blotting [1]

Western Blotting of cytosolic &

mitochondrial fractions [1]

Western Blotting [1]

Western Blotting [1]

Detailed Experimental Protocol: JC-10 Mitochondrial
Membrane Potential Assay

This protocol is adapted from the methodology described by Mohiuddin and Kasahara (2021) [1].

1. Principle The JC-10 dye is a cationic, lipophilic fluorescent compound that accumulates in active

mitochondria based on the AWm. In healthy cells with high AWm, JC-10 forms aggregates in the

mitochondria that emit red fluorescence (~590 nm). In apoptotic cells, with diminished AYm, JC-10 remains

in the cytoplasm as monomers that emit green fluorescence (~510 nm). The ratio of red to green fluorescence

indicates the overall health of the mitochondria [1].

2. Materials and Equipment

e Cell Line: Human NSCLC PC9 cells (EGFR exon 19 deletion) [1].
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e Culture Medium: RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS) [1].

e Test Agent: Pemetrexed Disodium Heptahydrate (e.g., from FUJIFILM Wako Pure Chemical
Corporation) [1].

¢ Key Reagent: JC-10 Mitochondrial Membrane Potential Assay Kit (e.g., ab112133 from Abcam) [1].

e Equipment: Flow Cytometer (e.g., BD FACSCanto Il), CO:z incubator, centrifuge, fume hood, pipettes

[1].

3. Step-by-Step Procedure 1. Cell Seeding and Treatment: Seed PC9 cells in an appropriate culture vessel
(e.g., 12-well plate) at a density that will reach 70-80% confluence at the time of treatment. Incubate
overnight at 37°C in a 5% CO2 atmosphere to allow cell attachment. 2. Drug Treatment: Prepare serial
dilutions of Pemetrexed in DMSO or culture medium, ensuring the final DMSO concentration is consistent
and non-cytotoxic (e.g., <0.1%). Treat the cells with the desired concentration range of Pemetrexed (based
on your ICso data) for 72 hours. Include a negative control (vehicle-only) and a positive control for apoptosis
induction (e.g., Staurosporine). 3. Cell Harvesting: After the 72-hour treatment, gently trypsinize the cells,
collect them in a centrifuge tube, and wash with PBS. 4. JC-10 Staining: Resuspend the cell pellet in 1X JC-
10 dye-loading solution (as per the manufacturer's instructions). Incubate for 30 minutes at room
temperature, protected from light. 5. Flow Cytometry Analysis: Centrifuge the cells to remove the excess
dye, wash once with PBS, and resuspend in an appropriate assay buffer. Analyze the cells immediately using
a flow cytometer. - Green Fluorescence (Monomer): Use FL1 channel (e.g., ~530 nm). - Red
Fluorescence (Aggregate): Use FL2 channel (e.g., ~585 nm). - Acquire data for at least 10,000 events per

sample.

4. Data Analysis - Calculate the ratio of red (aggregate) to green (monomer) fluorescence intensity for each
sample. - A decrease in the red/green fluorescence ratio in treated cells compared to the vehicle control
indicates a loss of MMP and induction of apoptosis. - Present data as mean + standard deviation from at least
three independent experiments. Statistical significance can be determined using a Student's t-test or one-way

ANOVA.

Molecular Mechanism of Pemetrexed-Induced
Apoptosis

The diagram below illustrates the key molecular signaling pathways through which Pemetrexed triggers

apoptosis in PC9 cells, as identified in the study [1].
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Diagram 1: Signaling Pathways of Pemetrexed-Induced Apoptosis in PC9 Cells.

Application Notes for Researchers

¢ Key Findings: This study confirms that Pemetrexed induces apoptosis in PC9 cells primarily through
the mitochondrial (intrinsic) pathway, initiated by ROS generation and DNA damage, leading to MMP
dissipation [1].

e Broader Context: A supramolecular nanoparticle formulation of Pemetrexed (PEM-FFRGD) has also
been developed, which demonstrates enhanced cytotoxic activity and improved ability to decrease
mitochondrial energy metabolism in cancer cells compared to Pemetrexed alone [2]. This highlights
the potential of targeting mitochondrial function in novel drug delivery systems.

¢ Protocol Flexibility: While this protocol uses flow cytometry for quantitative analysis, fluorescence
microscopy with the JC-10 dye can also be employed for qualitative, visual confirmation of MMP
changes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Pemetrexed Disodium Heptahydrate Induces Apoptosis via

Mitochondrial Pathway in NSCLC]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b54887 1#pemetrexed-disodium-heptahydrate-mitochondrial-

membrane-potential-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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